Cas no 111843-10-8 (2,5-Cyclohexadien-1-one,4,5-dimethoxy-4-[(1E)-1-methyl-2-(3,4,5-trimethoxyphenyl)ethenyl]-2-(2-propen-1-yl)-)

2,5-Cyclohexadien-1-one,4,5-dimethoxy-4-[(1E)-1-methyl-2-(3,4,5-trimethoxyphenyl)ethenyl]-2-(2-propen-1-yl)- structure

111843-10-8 structure

Product Name:2,5-Cyclohexadien-1-one,4,5-dimethoxy-4-[(1E)-1-methyl-2-(3,4,5-trimethoxyphenyl)ethenyl]-2-(2-propen-1-yl)-

CAS No:111843-10-8

MF:C₂₃H₂₈O₆

MW:400.464827537537

CID:152262

PubChem ID:6443896

Update Time:2025-04-19

2,5-Cyclohexadien-1-one,4,5-dimethoxy-4-[(1E)-1-methyl-2-(3,4,5-trimethoxyphenyl)ethenyl]-2-(2-propen-1-yl)- Chemical and Physical Properties

Names and Identifiers

- 2,5-Cyclohexadien-1-one,4,5-dimethoxy-4-[(1E)-1-methyl-2-(3,4,5-trimethoxyphenyl)ethenyl]-2-(2-propen-1-yl)-
- Hancinone C
- 2,5-Cyclohexadien-1-one,4,5-dimethoxy-4-[(1E)-1-methyl-2-(3,4,5-trimethoxyphenyl)ethenyl]-2-(2...
- 4,5-dimethoxy-2-prop-2-enyl-4-[(E)-1-(3,4,5-trimethoxyphenyl)prop-1-en-2-yl]cyclohexa-2,5-dien-1-one
- Hancinone C.
- [ "" ]
- F92848
- AKOS032948902
- 111843-10-8
- 2,5-Cyclohexadien-1-one, 4,5-dimethoxy-4-(1-methyl-2-(3,4,5-trimethoxyphenyl)ethenyl)-2-(2-propenyl)-, (E)-
- DA-53831
- Inchi： 1S/C23H28O6/c1-8-9-17-14-23(29-7,21(27-5)13-18(17)24)15(2)10-16-11-19(25-3)22(28-6)20(12-16)26-4/h8,10-14H,1,9H2,2-7H3/b15-10+
- InChI Key： LNCSXXRCEFAYFK-XNTDXEJSSA-N
- SMILES： O(C)C1(C(=CC(C(CC=C)=C1)=O)OC)/C(/C)=C/C1C=C(C(=C(C=1)OC)OC)OC

Computed Properties

Exact Mass: 400.18900
Monoisotopic Mass: 400.188589
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 29
Rotatable Bond Count: 9
Complexity: 678
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 1
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 63.2
XLogP3: 4

Experimental Properties

Color/Form: Powder
Density: 1.14
Boiling Point: 550.2°Cat760mmHg
Flash Point: 237.4°C
Refractive Index: 1.546
PSA: 63.22000
LogP: 4.11640
Vapor Pressure: 0.0±1.5 mmHg at 25°C

2,5-Cyclohexadien-1-one,4,5-dimethoxy-4-[(1E)-1-methyl-2-(3,4,5-trimethoxyphenyl)ethenyl]-2-(2-propen-1-yl)- Security Information

Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
Storage Condition：Store at 4 ℃, better at -4 ℃

2,5-Cyclohexadien-1-one,4,5-dimethoxy-4-[(1E)-1-methyl-2-(3,4,5-trimethoxyphenyl)ethenyl]-2-(2-propen-1-yl)- Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	H44490-5mg	4,5-dimethoxy-2-prop-2-enyl-4-[(E)-1-(3,4,5-trimethoxyphenyl)prop-1-en-2-yl]cyclohexa-2,5-dien-1-one	111843-10-8	,HPLC≥96.5%	5mg	¥5280.0	2023-09-07
SHANG HAI TAO SHU Biotechnology Co., Ltd.	TN4181-1 mg	Hancinone C	111843-10-8		1mg	￥2435.00	2022-04-26
TargetMol Chemicals	TN4181-5mg	Hancinone C	111843-10-8		5mg	￥ 4040	2024-07-20
TargetMol Chemicals	TN4181-5 mg	Hancinone C	111843-10-8	98%	5mg	￥ 4,040	2023-07-11
TargetMol Chemicals	TN4181-1 mL * 10 mM (in DMSO)	Hancinone C	111843-10-8	98%	1 mL * 10 mM (in DMSO)	￥ 4140	2023-09-15
A2B Chem LLC	AE17511-5mg	Hancinone C	111843-10-8	96.5%	5mg	$719.00	2024-04-20
A2B Chem LLC	AE17511-20mg	Hancinone C	111843-10-8	≥95%	20mg	$2677.00	2024-04-20
TargetMol Chemicals	TN4181-1 ml * 10 mm	Hancinone C	111843-10-8		1 ml * 10 mm	￥ 4140	2024-07-20

2,5-Cyclohexadien-1-one,4,5-dimethoxy-4-[(1E)-1-methyl-2-(3,4,5-trimethoxyphenyl)ethenyl]-2-(2-propen-1-yl)- Related Literature

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2. Aggregation-induced chiral symmetry breaking of a naphthalimide–cyanostilbene dyad†

Xin Li,Liangliang Zhu,Sai Duan,Yanli Zhao,Hans Ågren Phys. Chem. Chem. Phys., 2014,16, 23854-23860
3. An investigation on the interaction modes of a single-strand DNA aptamer and RBP4 protein: a molecular dynamic simulations approach†

Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
4. An aptasensor for detection of potassium ions based on RecJf exonuclease mediated signal amplification

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